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Compound of Interest

Compound Name: LAS17

Cat. No.: B10831071

No Pharmacokinetic Data Found for "LAS17
Derivatives"

An extensive search for scientific literature and experimental data regarding the
pharmacokinetic profiles of "LAS17 derivatives” did not yield any relevant results. The available
information predominantly pertains to the LAS17 protein in yeast and a distinct chemical
compound also designated LAS17.

The search results primarily discuss two main subjects referred to as "LAS17":

e LAS17 Protein in Saccharomyces cerevisiae: This is the yeast homolog of the mammalian
Wiskott-Aldrich syndrome protein (WASP). It is a crucial component in actin polymerization
and endocytosis. The research focuses on its cellular functions, its interactions with other
proteins like Lsb1l and Lsb2, and its role in the organization of the actin cytoskeleton.[1][2][3]

[4]

e LAS17, the GSTP1 Inhibitor: A chemical compound named LAS17 is identified as a potent
and selective irreversible inhibitor of Glutathione S-Transferase Pi (GSTP1).[5] This
compound is used in cancer research, and some in vitro and in vivo studies on its effects on
cancer cells and tumor growth are available. However, detailed pharmacokinetic data or
studies on its derivatives are not present in the search results.
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No literature was found that describes the development or pharmacokinetic testing of a series
of chemical compounds referred to as "LAS17 derivatives.” One study on the pharmacokinetics
of 17-(allylamino)-17-demethoxygeldanamycin (17AAG), an HSP90 inhibitor, was found, but
this compound is not identified as a derivative of "LAS17".

Due to the absence of any data on the pharmacokinetic profiles of "LAS17 derivatives," it is not
possible to create a comparison guide, summarize quantitative data in tables, provide
experimental protocols, or generate the requested visualizations. Further clarification on the
specific compounds of interest is required to proceed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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